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Compound of Interest

Compound Name: Neopentyl glycol dimethylsulfate

Cat. No.: B1616078

Essential Safety and Handling Guide for
Neopentyl Glycol Dimethylsulfate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Neopentyl glycol dimethylsulfate in a laboratory setting. It
is intended for researchers, scientists, and professionals in drug development to ensure the
safe management of this chemical.

Chemical and Physical Properties

A summary of the key quantitative data for Neopentyl glycol dimethylsulfate is presented
below for easy reference.

Property Value Reference
CAS Number 53555-42-1

Molecular Formula C7H1606S2

Molecular Weight 260.33 g/mol

Appearance Solid

Melting Point 69-74 °C

Boiling Point 253-258 °C
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Hazard Identification and Personal Protective
Equipment (PPE)

Neopentyl glycol dimethylsulfate is classified as a hazardous substance that causes serious
eye damage.[1] Adherence to proper PPE protocols is mandatory to minimize exposure risk.

PPE Category Specification Rationale

Chemical safety goggles or a )
) ) To prevent contact with eyes,
, face shield. Must be compliant ) )
Eye Protection ) which can cause serious
with EN 166 (EU) or NIOSH

damage.[1]
(US) standards.[1][2]
Chemical-resistant gloves
(e.g., nitrile rubber). Gloves
Hand Protection must be inspected before use To prevent skin contact.

and disposed of properly after.

[1](2]

A NIOSH-approved N95 dust
) ) mask or higher should be used  To prevent inhalation of dust
Respiratory Protection _ o _ _
if ventilation is inadequate or if ~ particles.

dust is generated.[3]

A lab coat or chemical- ) ]
] ) To protect skin and clothing
Body Protection resistant apron should be ]
from splashes or spills.
worn.[4]

Operational Plan: Step-by-Step Handling Procedure

The following protocol outlines the safe handling of Neopentyl glycol dimethylsulfate from
receipt to disposal.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.
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e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[1][5]

» Keep the container tightly closed.[1]
2. Preparation for Use:

o Work in a designated area, preferably within a chemical fume hood, to ensure adequate
ventilation.[1][2]

o Assemble all necessary equipment and PPE before handling the chemical.

e Ensure an eyewash station and safety shower are readily accessible.[6]

3. Weighing and Solution Preparation:

» To minimize dust formation, handle the solid chemical carefully.[1][2]

« |If weighing out the solid, do so in a fume hood or a ventilated balance enclosure.

o When preparing solutions, slowly add the Neopentyl glycol dimethylsulfate to the solvent
to avoid splashing.

4. Post-Handling:

e Thoroughly wash hands and any exposed skin with soap and water after handling.[1][2]
» Decontaminate all work surfaces and equipment.

o Properly remove and dispose of contaminated PPE.

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

» Skin Contact: Remove contaminated clothing and rinse skin with plenty of water.[7]
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.[2]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2]

Disposal Plan

All waste containing Neopentyl glycol dimethylsulfate must be treated as hazardous waste.
o Solid Waste: Collect solid waste in a designated, labeled, and sealed container.[1][2]
» Liquid Waste: Collect liquid waste in a separate, labeled, and sealed container.

o Disposal Method: Dispose of waste through a licensed hazardous waste disposal company.
One recommended method is to dissolve the material in a combustible solvent and
incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[1][2] Do not
dispose of it down the drain.[1][2]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of
Neopentyl glycol dimethylsulfate.
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Safe Handling and Disposal Workflow for Neopentyl Glycol Dimethylsulfate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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